2-chloro-4-fluoro-N-phenylbenzamide

• IUPAC Name: 2-chloro-4-fluoro-N-phenylbenzamide
• InChI: InChI=1S/C13H9ClFNO/c14-12-8-9(15)6-7-11(12)13(17)16-10-4-2-1-3-5-10/h1-8H,(H,16,17)
• InChI Key: WDCMZYHUBSYAOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H9ClFNO
• Molecular Weight: 249.67 g/mol

Description

2-Chloro-4-fluoro-N-phenylbenzamide is a benzamide derivative supplied for research use only. With a molecular formula of C13H9ClFNO and a molecular weight of 249.66 g/mol, this compound is characterized by a dihedral angle of 13.6° between its two aromatic rings, contributing to its specific three-dimensional conformation . In its crystalline form, the molecules form stable chains along the c-axis direction through intermolecular N—H⋯O hydrogen bonds . The synthesis of this compound is typically achieved by reacting 2-chloro-4-fluorobenzoyl chloride with aniline in toluene under reflux conditions . Benzamide compounds, in general, are of significant research interest due to their chelating ability with metal ions and potential biological activities . This makes 2-chloro-4-fluoro-N-phenylbenzamide a valuable scaffold in materials science, crystallography studies, and early-stage pharmacological investigation for developing new active molecules. Notice: This product is intended for research applications in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-4-fluoro-N-phenylbenzamide typically involves the reaction of 2-chloro-4-fluoroaniline with benzoyl chloride under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or pyridine, which acts as a catalyst and neutralizes the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or chloroform at room temperature .

Industrial Production Methods

On an industrial scale, the production of 2-chloro-4-fluoro-N-phenylbenzamide may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-chloro-4-fluoro-N-phenylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms on the benzene ring can be substituted by other nucleophiles under appropriate conditions.

Reduction Reactions: The compound can be reduced to form corresponding amines or other derivatives.

Oxidation Reactions: Oxidation can lead to the formation of nitro or other oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzamides, while reduction reactions can produce amines .

Scientific Research Applications

Antimicrobial Activity

Research indicates that 2-chloro-4-fluoro-N-phenylbenzamide exhibits significant antimicrobial properties. Studies have shown its effectiveness against various pathogens, suggesting its potential as an antimicrobial agent in pharmaceutical formulations. The compound's ability to interact with specific biological targets enhances its therapeutic potential.

Binding Interactions

The compound has been studied for its binding interactions with enzymes and receptors. These interactions can modulate the activity of biological targets, leading to potential therapeutic effects. Understanding these mechanisms is crucial for developing drugs that utilize this compound's unique properties .

UV Protection

2-Chloro-4-fluoro-N-phenylbenzamide and related N-phenyl-benzamides have been explored as UV filters in cosmetic and medical compositions. They are effective against harmful UV radiation, making them suitable for use in sunscreens and protective formulations .

Synthesis and Characterization

The synthesis of 2-chloro-4-fluoro-N-phenylbenzamide typically involves multi-step reactions, including acylation processes with specific reagents such as chloroacetyl chloride and aniline derivatives. The yield optimization in industrial settings is essential for practical applications .

Study on Antifungal Properties

A recent study synthesized novel derivatives of N-phenylbenzamide, including the target compound, assessing their antifungal activities against pathogens like Botrytis cinerea. The results indicated that certain derivatives exhibited superior bioactivity compared to established antifungal agents .

Crystal Structure Analysis

Crystal structure studies have provided insights into the molecular arrangement and intermolecular interactions of 2-chloro-4-fluoro-N-phenylbenzamide. These studies revealed hydrogen bonding patterns that contribute to the stability and functionality of the compound in various applications .

Comparative Analysis of Related Compounds

Compound Name	Structure	Unique Features
2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl)benzamide	Structure	Contains sulfamoyl group affecting solubility
3-chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline	Structure	Incorporates a pyrazole ring offering different pharmacological properties

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-phenylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of Selected Benzamide Derivatives

Compound Name	Molecular Formula	MW	Key Substituents	logP	Notable Features
2-Chloro-4-fluoro-N-phenylbenzamide	C₁₃H₉ClFNO	249.66	2-Cl, 4-F, N-phenyl	-	Hydrogen-bonded crystal packing
2-Chloro-N-(2-chloropyridin-3-yl)-4-fluorobenzamide	C₁₂H₇Cl₂FN₂O	309.11	2-Cl, 4-F, N-(2-chloropyridinyl)	-	Pyridyl group enhances π-π interactions
2-Chloro-4-fluoro-N-[2-(4-fluorophenyl)ethyl]benzamide	C₁₅H₁₂ClF₂NO	295.71	2-Cl, 4-F, N-(4-fluorophenylethyl)	3.614	Increased lipophilicity
N-(2-Amino-4-fluorophenyl)-5-chloro-2-hydroxybenzamide	C₁₃H₁₀ClFN₂O₂	280.68	5-Cl, 2-OH, N-(2-amino-4-fluorophenyl)	-	Amino/hydroxy groups enhance H-bonding
5-Chloro-2-hydroxy-N-[4-(methanesulfonyl)phenyl]benzamide	C₁₄H₁₂ClNO₄S	325.77	5-Cl, 2-OH, N-(4-sulfonylphenyl)	-	Sulfonyl group increases polarity

Halogen Substitution Patterns

• Chlorine vs. Fluorine Positioning : The 2-Cl, 4-F configuration in 2-chloro-4-fluoro-N-phenylbenzamide contrasts with derivatives like 5-chloro-2-hydroxy-N-[4-(methanesulfonyl)phenyl]benzamide (5-Cl, 2-OH), where chlorine’s position and additional hydroxy groups alter electronic properties and solubility .

Aromatic and Linker Modifications

• Phenyl vs. Pyridyl : Replacing the N-phenyl group with a 2-chloropyridinyl moiety (as in ’s compound) introduces nitrogen heteroatoms, which may improve coordination with metal ions or biological targets .
• Ethyl Linkers : The ethyl spacer in 2-chloro-4-fluoro-N-[2-(4-fluorophenyl)ethyl]benzamide adds conformational flexibility, increasing molecular volume and logP (3.614 vs. ~3 for simpler analogs), suggesting improved membrane permeability .

Functional Group Impact

• Sulfonyl and Morpholino Groups: Sulfonyl groups (e.g., in ) increase polarity and metabolic stability, while morpholino derivatives (e.g., ) introduce basicity, affecting pharmacokinetics .

Physicochemical and Crystallographic Trends

• logP and Solubility : The higher logP of 2-chloro-4-fluoro-N-[2-(4-fluorophenyl)ethyl]benzamide (3.614) compared to unsubstituted analogs suggests greater lipophilicity, impacting bioavailability .
• Crystal Packing : Hydrogen-bonded chains in 2-chloro-4-fluoro-N-phenylbenzamide contrast with the π-stacking observed in pyridyl-substituted analogs, affecting solid-state stability .

Q & A

Basic: What is the standard synthetic route for 2-chloro-4-fluoro-N-phenylbenzamide, and what analytical techniques confirm its purity and structure?

Answer:
The synthesis involves reacting 2-chloro-4-fluorobenzoyl chloride with aniline in toluene under reflux conditions. The precipitate is filtered, washed with ethanol, and dried (yield: 90%). Purity and structure are confirmed via elemental analysis (C, H, N), NMR spectroscopy, and X-ray crystallography. The C=O bond length (1.224 Å) and intermolecular N–H⋯O hydrogen bonds are critical structural features .

Advanced: How can researchers optimize the synthesis to minimize side products and improve yield?

Answer:
Optimization strategies include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) may enhance reactivity compared to toluene.
• Temperature control : Lower temperatures during condensation may reduce undesired byproducts.
• Stoichiometric adjustments : Excess aniline could drive the reaction to completion.
  Reaction progress should be monitored using HPLC or TLC, as described for analogous amide syntheses .

Basic: What crystallographic parameters define the molecular structure of 2-chloro-4-fluoro-N-phenylbenzamide?

Answer:
The compound crystallizes in a monoclinic system (space group Cc) with unit cell parameters a = 22.262 Å, b = 5.6452 Å, c = 9.6743 Å, and β = 105.832°. Key features include the planar amide group and hydrogen-bonded chains along the c-axis, stabilized by N–H⋯O interactions (Table 1 in ).

Advanced: How should conflicting crystallographic data for this compound be methodologically resolved?

Answer:
Discrepancies in reported crystal structures can be addressed by:

• Re-evaluating data collection parameters (e.g., radiation source, temperature).
• Applying alternative refinement models (e.g., riding vs. independent H-atom placement).
• Cross-validating with computational methods like DFT to compare bond lengths and angles .

Basic: What spectroscopic techniques are essential for characterizing 2-chloro-4-fluoro-N-phenylbenzamide?

Answer:

• NMR : $^1$H and $^13$C NMR confirm substituent positions and amide connectivity.
• UV-Vis : Identifies π→π* transitions in the aromatic and amide groups.
• Mass spectrometry : Validates molecular weight (249.66 g/mol) via ESI-MS .

Advanced: How can researchers design interaction studies to probe biological targets?

Answer:

• Surface Plasmon Resonance (SPR) : Measures binding kinetics with receptor proteins.
• Isothermal Titration Calorimetry (ITC) : Quantifies thermodynamic parameters (ΔG, ΔH).
• Molecular docking : Predicts binding modes using crystallographic data (e.g., PDB ID from ). Precedent studies on similar benzamides highlight these approaches .

Advanced: What mechanistic insights can DFT calculations provide for this compound?

Answer:
DFT studies can:

• Model electronic transitions (e.g., HOMO-LUMO gaps) to explain UV-Vis spectra.
• Predict reactive sites for electrophilic substitution (e.g., fluorine vs. chlorine reactivity).
• Simulate hydrogen-bonding networks to validate crystallographic data .

Basic: What are the hypothesized applications of 2-chloro-4-fluoro-N-phenylbenzamide in material science?

Answer:
The compound’s rigid aromatic backbone and hydrogen-bonding capability suggest potential as:

• A ligand for metal-organic frameworks (MOFs).
• A building block for liquid crystals or polymers with high thermal stability. Analogous benzamides are explored for these applications .

Advanced: How can researchers resolve ambiguous NMR signals in this compound?

Answer:

• 2D NMR (COSY, HSQC) : Assigns coupled protons and correlates $^1$H-$^13$C signals.
• Variable-temperature NMR : Reduces signal broadening caused by slow conformational exchange.
• Isotopic labeling : $^19$F NMR simplifies fluorine-environment analysis .

Advanced: What experimental and computational approaches validate hydrogen-bonding interactions in the crystal lattice?

Answer:

• X-ray charge density analysis : Maps electron distribution to confirm hydrogen-bond donor/acceptor roles.
• Hirshfeld surface analysis : Quantifies intermolecular interactions (e.g., O⋯H, F⋯H contacts).
• Molecular dynamics simulations : Predicts lattice stability under varying temperatures .